Cas no 899736-39-1 (5-amino-1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899736-39-1
• MF: C₁₈H₁₈ClN₅O
• MW: 355.821422100067
• CID: 5486261
• Update Time: 2025-06-11

5-amino-1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(4-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)triazole-4-carboxamide
• 5-amino-1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18ClN5O/c1-11-4-3-5-15(12(11)2)21-18(25)16-17(20)24(23-22-16)10-13-6-8-14(19)9-7-13/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key： FYOONHPITRULPZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C(N)=C(C(NC2=CC=CC(C)=C2C)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-amino-1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899736-39-1)

The compound 5-amino-1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899736-39-1) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,3-triazole core substituted with an amino group and a carboxamide moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapies.

In recent years, the demand for heterocyclic compounds like this triazole derivative has surged due to their role in developing small-molecule therapeutics. The presence of both 4-chlorophenyl and 2,3-dimethylphenyl groups enhances its lipophilicity, a critical factor in optimizing drug bioavailability—a hot topic in medicinal chemistry discussions. Computational studies suggest this compound may interact with enzyme active sites, sparking debates in forums about its structure-activity relationship (SAR).

Synthetic routes to CAS 899736-39-1 often involve click chemistry methodologies, reflecting the broader shift toward modular and efficient synthesis in green chemistry. This aligns with industry searches for sustainable synthesis protocols. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, techniques frequently queried by quality control professionals.

Notably, the compound’s carboxamide functionality mirrors motifs found in FDA-approved drugs, driving speculation about its potential in drug repurposing—a trending strategy in cost-effective drug development. Patent databases reveal related structures in applications for metabolic disorder treatments, though specific clinical data remains limited.

From a commercial perspective, suppliers list 5-amino-1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide as a high-purity reference standard, catering to the growing contract research organization (CRO) market. Storage recommendations emphasize protection from light and moisture—key details sought by laboratory managers optimizing compound stability.

Ongoing academic investigations explore its crystal polymorphism, addressing formulation challenges that dominate pharmaceutical manufacturing forums. While not yet widely adopted industrially, its structural features position it as a candidate for fragment-based drug design (FBDD), a technique gaining traction in virtual screening workflows.

Regulatory filings indicate this material falls outside controlled substance classifications, making it accessible for legitimate research. However, proper risk assessment protocols—another frequently searched term—remain essential given the aromatic chloro-substituent. Environmental fate studies are scarce, highlighting a knowledge gap in green chemistry circles.

In summary, CAS 899736-39-1 represents a compelling case study in modern molecular design, intersecting with multiple high-interest domains: from computational drug discovery to green synthesis. Its progress will likely be tracked via scientific literature alerts, a feature increasingly integrated into research platforms.